6-morpholin-4-ylpyrazine-2-carboxylic Acid
Overview
Description
Scientific Research Applications
Pharmacological Research
6-morpholin-4-ylpyrazine-2-carboxylic Acid is utilized in pharmacological research due to its potential as a building block for the synthesis of various pharmacologically active molecules. Its morpholine ring and pyrazine moiety can be functionalized to create novel compounds with potential activity against a range of biological targets .
Material Science
In material science, this compound finds application in the development of new materials with specific electronic or photonic properties. The nitrogen-containing heterocycles, such as pyrazine, are known for their electron-rich characteristics, which can be harnessed in creating advanced materials for electronic devices .
Chemical Synthesis
As a heterocyclic building block, 6-morpholin-4-ylpyrazine-2-carboxylic Acid is valuable in chemical synthesis. It can be used to construct complex molecules through various synthetic routes, including coupling reactions and as a precursor for the synthesis of larger heterocyclic systems .
Biochemistry Research
This compound is also significant in biochemistry research, where it can be used to study enzyme-substrate interactions, particularly those involving enzymes that act on similar heterocyclic substrates. It can serve as a mimic or inhibitor in enzymatic assays to understand the biochemical pathways .
Agriculture
In the field of agriculture, research into compounds like 6-morpholin-4-ylpyrazine-2-carboxylic Acid can lead to the development of new agrochemicals. Its structural features may be explored for the design of novel herbicides or pesticides with specific modes of action .
Industrial Applications
Industrially, this compound’s derivatives could be investigated for their utility in various processes, such as catalysis or as intermediates in the manufacture of dyes, pigments, or other industrial chemicals. The morpholine and pyrazine groups are often key structures in such industrial applications .
Safety and Hazards
properties
IUPAC Name |
6-morpholin-4-ylpyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3/c13-9(14)7-5-10-6-8(11-7)12-1-3-15-4-2-12/h5-6H,1-4H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGQVLHNPKAAHDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=CN=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376306 |
Source
|
| Record name | 6-morpholin-4-ylpyrazine-2-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-morpholin-4-ylpyrazine-2-carboxylic Acid | |
CAS RN |
40262-73-5 |
Source
|
| Record name | 6-morpholin-4-ylpyrazine-2-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[4-(4-methoxyphenoxy)phenyl]-1H-pyrazole](/img/structure/B1586050.png)
